molecular formula C15H12F3N3O B2599763 N-[[1-Phenyl-5-(trifluoromethyl)pyrazol-4-yl]methyl]but-2-ynamide CAS No. 1935807-59-2

N-[[1-Phenyl-5-(trifluoromethyl)pyrazol-4-yl]methyl]but-2-ynamide

Cat. No. B2599763
CAS RN: 1935807-59-2
M. Wt: 307.276
InChI Key: HPIPKAWRYUNNMF-UHFFFAOYSA-N
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Description

“N-[[1-Phenyl-5-(trifluoromethyl)pyrazol-4-yl]methyl]but-2-ynamide” is a chemical compound. It is known to be a blocker of store-operated ca2+ entry (SOCE), which mediates the activation of non-excitable cells (e.g., lymphocytes). It inhibits calcium release-activated calcium (CRAC) channels and suppresses thapsigargin-induced sustained ca2+ influx .

Mechanism of Action

This compound is known to inhibit calcium release-activated calcium (CRAC) channels and suppress thapsigargin-induced sustained ca2+ influx . It displays immuno-modulatory and anti-inflammatory effects; suppresses cytokine production and proliferation of T cells in vitro .

properties

IUPAC Name

N-[[1-phenyl-5-(trifluoromethyl)pyrazol-4-yl]methyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12F3N3O/c1-2-6-13(22)19-9-11-10-20-21(14(11)15(16,17)18)12-7-4-3-5-8-12/h3-5,7-8,10H,9H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPIPKAWRYUNNMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CC(=O)NCC1=C(N(N=C1)C2=CC=CC=C2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12F3N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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